Cas no 885276-00-6 (3-Iodoimidazo1,2-APyridine-8-Carbaldehyde)

• Product Name: 3-Iodoimidazo1,2-APyridine-8-Carbaldehyde
• CAS No: 885276-00-6
• MF: C₈H₅IN₂O
• MW: 272.042573690414
• MDL: MFCD06739241
• CID: 892765
• PubChem ID: 72208521
• Update Time: 2025-11-06

3-Iodoimidazo1,2-APyridine-8-Carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-IODO-IMIDAZO[1,2-A]PYRIDINE-8-CARBALDEHYDE
• 3-iodoimidazo[1,2-a]pyridine-8-carbaldehyde
• AB28944
• 885276-00-6
• Z1269179296
• CS-0236010
• imidazo[1,2-a]pyridine-8-carboxaldehyde,3-iodo-
• MFCD06739241
• EN300-1664174
• 3-Iodoimidazo[1,2-a]pyridine-8-carboxaldehyde
• DTXSID101251718
• FT-0734067
• DB-077661
• 3-Iodoimidazo1,2-APyridine-8-Carbaldehyde

• MDL： MFCD06739241
• Inchi： 1S/C8H5IN2O/c9-7-4-10-8-6(5-12)2-1-3-11(7)8/h1-5H
• InChI Key： GQBINQJYNDOMPZ-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(C=O)=CC=CN21

Computed Properties

• Exact Mass: 271.94500
• Monoisotopic Mass: 271.94466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• PSA: 34.37000
• LogP: 1.75140

Additional information on 3-Iodoimidazo1,2-APyridine-8-Carbaldehyde

Comprehensive Overview of 3-Iodoimidazo[1,2-a]Pyridine-8-Carbaldehyde (CAS No. 885276-00-6)

3-Iodoimidazo[1,2-a]Pyridine-8-Carbaldehyde (CAS No. 885276-00-6) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. The presence of both an iodo substituent and an aldehyde functional group makes this molecule a versatile intermediate for synthesizing more complex structures. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their role in addressing global health challenges, such as antibiotic resistance and cancer therapy. The 3-Iodoimidazo[1,2-a]Pyridine-8-Carbaldehyde scaffold is often explored in medicinal chemistry for its ability to modulate protein-protein interactions and enzyme activity. Its unique structure allows for facile derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing trend of fragment-based drug design, where small molecules like this serve as building blocks for larger, more potent drugs.

From a synthetic chemistry perspective, the iodo group in 3-Iodoimidazo[1,2-a]Pyridine-8-Carbaldehyde offers excellent opportunities for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in modern pharmaceutical synthesis. Additionally, the aldehyde functionality provides a handle for further functionalization through condensation, reduction, or nucleophilic addition reactions. This dual reactivity makes the compound a valuable asset in organic synthesis laboratories worldwide.

The compound’s relevance extends beyond pharmaceuticals. In agrochemical research, 3-Iodoimidazo[1,2-a]Pyridine-8-Carbaldehyde is investigated for its potential as a precursor to novel pesticides and herbicides. With increasing global emphasis on sustainable agriculture, researchers are leveraging its structural features to develop eco-friendly crop protection agents. This aligns with the broader industry shift toward green chemistry and reduced environmental impact.

Another area of interest is the compound’s role in material science. The imidazo[1,2-a]pyridine core is known to exhibit interesting photophysical properties, making it a candidate for organic light-emitting diodes (OLEDs) and other optoelectronic applications. The iodo and aldehyde groups can be utilized to tune the electronic properties of these materials, enabling the design of more efficient devices. This intersection of chemistry and materials science highlights the compound’s multidisciplinary appeal.

For researchers sourcing 3-Iodoimidazo[1,2-a]Pyridine-8-Carbaldehyde, quality and purity are paramount. The compound’s CAS No. 885276-00-6 serves as a unique identifier, ensuring accurate procurement from reputable suppliers. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its integrity. Given the compound’s sensitivity to light and moisture, proper storage conditions—such as refrigeration under an inert atmosphere—are recommended to maintain its stability.

In summary, 3-Iodoimidazo[1,2-a]Pyridine-8-Carbaldehyde (CAS No. 885276-00-6) is a multifaceted compound with significant potential across various scientific domains. Its applications in drug discovery, agrochemical development, and material science underscore its importance in contemporary research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology today.